Cas no 1261841-97-7 (3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carbonyl chloride)

• Product Name: 3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carbonyl chloride
• CAS No: 1261841-97-7
• MF: C₁₅H₇ClF₆O₂
• MW: 368.658304452896
• CID: 4790321
• Update Time: 2025-05-20

3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carbonyl chloride

• Inchi： 1S/C15H7ClF6O2/c16-13(23)10-4-9(5-11(6-10)14(17,18)19)8-2-1-3-12(7-8)24-15(20,21)22/h1-7H
• InChI Key： VPMZSBALCFGOPP-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(F)(F)F)=CC(=C1)C1C=CC=C(C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 450
• XLogP3: 6.1
• Topological Polar Surface Area: 26.3

Additional information on 3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carbonyl chloride

3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carbonyl chloride

The compound with CAS No. 1261841-97-7, known as 3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carbonyl chloride, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique biphenyl structure, which incorporates a trifluoromethoxy group at the 3' position and a trifluoromethyl group at the 5 position, along with a carbonyl chloride functional group at the 3 position of the biphenyl ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its role as a precursor in the synthesis of novel semiconducting materials, where its electronic properties play a crucial role in determining the performance of devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The trifluoromethoxy and trifluoromethyl groups are known to enhance the stability and electronic conductivity of the resulting materials, making this compound a promising candidate for next-generation electronic applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The use of palladium-catalyzed coupling reactions has been reported to facilitate the construction of the biphenyl core, while the introduction of the trifluoromethoxy and trifluoromethyl groups is achieved through electrophilic substitution. These methods have been optimized to ensure high yields and purity, which are critical for its application in demanding fields such as pharmaceuticals and electronics.

One of the most notable aspects of this compound is its versatility in chemical transformations. The carbonyl chloride group serves as an excellent electrophile, enabling a wide range of reactions including nucleophilic acyl substitutions, which are pivotal in peptide synthesis and other bioconjugation reactions. Additionally, the presence of electron-withdrawing groups such as trifluoromethoxy and trifluoromethyl enhances the reactivity of the molecule, making it an ideal substrate for various catalytic processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the trifluoromethoxy group significantly alters the electron distribution within the biphenyl system, thereby influencing its reactivity in both thermal and photochemical reactions. These findings have been instrumental in guiding experimental designs aimed at optimizing reaction conditions for large-scale production.

In conclusion, 3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carbonyl chloride stands out as a versatile and highly functionalized molecule with broad applications across multiple disciplines. Its unique combination of substituents not only confers exceptional chemical properties but also positions it as a key player in cutting-edge research aimed at advancing materials science and organic synthesis.